2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-methyl-N-(2-phenoxyethyl)acetamide

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-methyl-N-(2-phenoxyethyl)acetamide
• InChI: InChI=1S/C24H31N3O4/c1-3-30-22-12-8-7-9-19(22)18-27-14-13-25-24(29)21(27)17-23(28)26(2)15-16-31-20-10-5-4-6-11-20/h4-12,21H,3,13-18H2,1-2H3,(H,25,29)
• InChI Key: GZYOTQMANHGQMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)N(C)CCOC3=CC=CC=C3
• Molecular Formula: C24H31N3O4
• Molecular Weight: 425.5 g/mol

Description

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-methyl-N-(2-phenoxyethyl)acetamide is a novel compound that has gained significant attention in the scientific community. This compound has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-methyl-N-(2-phenoxyethyl)acetamide is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. The compound has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
The compound has been shown to have potent antitumor activity in vitro and in vivo. It has also been shown to have anti-inflammatory activity and to inhibit the growth of bacteria and fungi. The compound has been found to be well-tolerated in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to have potent antitumor activity against various cancer cell lines. However, the compound has some limitations for lab experiments. It is not water-soluble, which may limit its use in certain assays. Additionally, the exact mechanism of action of the compound is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-methyl-N-(2-phenoxyethyl)acetamide. One direction is to further study the mechanism of action of the compound and to identify its molecular targets. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in vivo to determine its potential as a therapeutic agent. Additionally, the compound could be modified to improve its water solubility and to enhance its activity against specific cancer cell lines. Finally, the compound could be tested in combination with other anticancer agents to determine its potential for use in combination therapy.

Synthesis Methods

The synthesis of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-methyl-N-(2-phenoxyethyl)acetamide involves the reaction of 2-ethoxybenzylamine with N-(2-phenoxyethyl)acetyl chloride in the presence of triethylamine. The resulting product is then reacted with N-methylpiperazine and purified to obtain the final compound. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

The compound has been studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to have potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.